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Compound of Interest

Compound Name: Carbomer 980

Cat. No.: B3030406 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Carbomer 980 hydrogels, focusing on

their characterization using Fourier Transform Infrared Spectroscopy (FTIR) and Differential

Scanning Calorimetry (DSC). The following sections detail the experimental methodologies and

comparative data to assist in the evaluation of Carbomer 980 for various applications,

particularly in drug delivery and formulation development.

Comparative Analysis of Carbomer 980 Hydrogels
Carbomer 980, a high molecular weight polymer of acrylic acid, is a widely used gelling agent

in the pharmaceutical and cosmetic industries. Its performance is often compared with other

polymers or evaluated in different formulations to understand its interaction and stability.

Fourier Transform Infrared Spectroscopy (FTIR)
Analysis
FTIR spectroscopy is a powerful technique to identify the functional groups present in a sample

and to study the interactions between different components in a formulation. In Carbomer 980
hydrogels, FTIR is primarily used to confirm the chemical identity of the polymer and to

investigate its interaction with active pharmaceutical ingredients (APIs), neutralizers, or other

excipients.

Key Spectral Features of Carbomer 980:
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The FTIR spectrum of Carbomer 980 is characterized by the prominent absorption bands of its

carboxylic acid groups. The position of these bands can shift depending on the degree of

ionization and hydrogen bonding within the hydrogel network.

Functional Group
Characteristic
Wavenumber
(cm⁻¹)

Interpretation Reference

O-H stretching

(Carboxylic Acid)
~3500 - 3100

Indicates hydrogen-

bonded hydroxyl

groups.

[1]

C=O stretching

(Carboxylic Acid)
~1717

Associated with free

carbonyl groups of the

carboxylic acid.

[2][3]

C=O stretching

(Carboxylate)
~1653

Appears upon

neutralization,

indicating the

formation of

carboxylate anions.

[2][3]

C-O and O-H bending ~1246

Combination bands

related to the

carboxylic acid group.

[1]

Comparative FTIR Data:

The interaction of Carbomer 980 with other molecules can be observed through shifts in its

characteristic peaks. For instance, in a study involving Carbomer 934 (a similar Carbomer)

grafted with poly(acrylic acid), shifts in the C=O and O-H stretching bands indicated

electrostatic interactions between the polymers.[4] Similarly, interactions with surfactants and

neutralizers in Carbomer 980 gels have been shown to alter the carbonyl stretching bands,

reflecting changes in hydrogen bonding.[2][3][5]

Differential Scanning Calorimetry (DSC) Analysis
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DSC is a thermal analysis technique that measures the difference in the amount of heat

required to increase the temperature of a sample and a reference. It is used to determine the

thermal properties of a material, such as glass transition temperature (Tg) and melting point

(Tm), providing insights into the physical state and stability of the hydrogel.

Thermal Properties of Carbomer-based Hydrogels:

DSC studies on Carbomer-based hydrogels have demonstrated their thermal stability.[4][6] The

thermal behavior of Carbomer 980 can be influenced by its interaction with other components

in the hydrogel formulation. For example, the presence of other polymers or surfactants can

alter the glass transition temperature, indicating changes in the polymer chain mobility and the

overall structure of the hydrogel network.

Thermal Event
Typical
Temperature Range
(°C)

Significance Reference

Glass Transition (Tg)
Varies with

formulation

Indicates the transition

from a rigid, glassy

state to a more

flexible, rubbery state.

Changes in Tg can

signify interactions

with other

components.

[4][6]

Experimental Protocols
Detailed methodologies are crucial for reproducible and comparable results. The following are

generalized protocols for FTIR and DSC analysis of Carbomer 980 hydrogels based on

common practices found in the literature.

FTIR Spectroscopy Protocol
Sample Preparation: A small amount of the dried Carbomer 980 hydrogel is ground into a

fine powder. This powder is then intimately mixed with potassium bromide (KBr) in a mortar

and pestle. The mixture is subsequently compressed into a thin, transparent pellet using a
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hydraulic press. Alternatively, for liquid or semi-solid hydrogels, Attenuated Total Reflectance

(ATR)-FTIR can be used, where a small amount of the sample is placed directly on the ATR

crystal.

Instrumentation: A Fourier Transform Infrared Spectrometer is used for analysis.

Data Acquisition: The spectrum is typically recorded in the mid-infrared range (4000-400

cm⁻¹). A background spectrum of the empty sample holder (or KBr pellet without the sample)

is recorded and automatically subtracted from the sample spectrum.

Data Analysis: The resulting spectrum is analyzed to identify the characteristic absorption

peaks. The positions, shapes, and intensities of these peaks are compared to reference

spectra and literature values to confirm the identity of Carbomer 980 and to study any

interactions.

Differential Scanning Calorimetry (DSC) Protocol
Sample Preparation: A small, accurately weighed amount of the Carbomer 980 hydrogel

(typically 5-10 mg) is hermetically sealed in an aluminum pan. An empty sealed aluminum

pan is used as a reference.

Instrumentation: A Differential Scanning Calorimeter is used for the analysis.

Data Acquisition: The sample and reference pans are heated at a constant rate (e.g., 10

°C/min) over a specified temperature range (e.g., 25 °C to 300 °C) under a nitrogen

atmosphere.

Data Analysis: The DSC thermogram, a plot of heat flow versus temperature, is analyzed to

identify thermal events such as glass transitions (seen as a step change in the baseline) and

melting points (endothermic peaks).

Experimental Workflow
The following diagram illustrates the general workflow for the characterization of Carbomer
980 hydrogels using FTIR and DSC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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